Cas no 1805038-67-8 (3-Chloromethyl-4-cyano-2-methylbenzoic acid)

• Product Name: 3-Chloromethyl-4-cyano-2-methylbenzoic acid
• CAS No: 1805038-67-8
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• CID: 5006809
• Update Time: 2025-06-08

3-Chloromethyl-4-cyano-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloromethyl-4-cyano-2-methylbenzoic acid

• Inchi： 1S/C10H8ClNO2/c1-6-8(10(13)14)3-2-7(5-12)9(6)4-11/h2-3H,4H2,1H3,(H,13,14)
• InChI Key： GTBFGRCPWNMDTK-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=CC=C(C(=O)O)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 1.9
• Topological Polar Surface Area: 61.1

Additional information on 3-Chloromethyl-4-cyano-2-methylbenzoic acid

Introduction to 3-Chloromethyl-4-cyano-2-methylbenzoic acid (CAS No. 1805038-67-8)

3-Chloromethyl-4-cyano-2-methylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1805038-67-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzoic acid derivatives, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of a chloromethyl group, a cyano group, and a methyl substituent on the benzene ring, contribute to its distinct chemical properties and reactivity, making it a valuable scaffold for synthetic chemistry and drug development.

The chloromethyl moiety in 3-Chloromethyl-4-cyano-2-methylbenzoic acid is particularly noteworthy due to its electrophilic nature, which allows for nucleophilic substitution reactions. This feature makes the compound a versatile intermediate in the synthesis of more complex molecules, including heterocyclic compounds and functionalized benzoates. The cyano group, on the other hand, introduces a polar electron-withdrawing effect, which can influence the electronic properties of the aromatic ring and its reactivity in various chemical transformations. The methyl substituent provides steric hindrance and can affect the orientation of subsequent functionalizations on the benzene ring.

In recent years, there has been growing interest in benzoic acid derivatives as potential candidates for pharmaceutical applications. These compounds have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. Specifically, studies have shown that modifications at the positions of the benzene ring can significantly alter the biological activity of benzoic acid derivatives. For instance, compounds with electron-withdrawing groups such as cyano or carboxylic acid moieties often exhibit enhanced bioactivity due to increased lipophilicity and better cell membrane penetration.

Research published in peer-reviewed journals has highlighted the utility of 3-Chloromethyl-4-cyano-2-methylbenzoic acid in the synthesis of novel therapeutic agents. One notable study demonstrated its role as a precursor in the preparation of substituted benzoic acids with potential anticancer effects. The study involved a series of nucleophilic substitutions where the chloromethyl group was selectively replaced with various amino or thiol groups, leading to the formation of Schiff bases and thioether derivatives. These derivatives were then evaluated for their cytotoxicity against several human cancer cell lines, showing promising results in early-stage trials.

Another area of research has focused on the use of 3-Chloromethyl-4-cyano-2-methylbenzoic acid in designing bioactive molecules with antimicrobial properties. The combination of electron-withdrawing groups like cyano and carboxylic acid, along with the electrophilic chloromethyl moiety, creates a molecular framework that can interact with biological targets such as enzymes and receptors. This has led to the development of novel compounds that exhibit potent activity against Gram-positive and Gram-negative bacteria, as well as fungi. Such findings are particularly relevant in light of increasing antibiotic resistance worldwide, where new antimicrobial agents are urgently needed.

The synthetic versatility of 3-Chloromethyl-4-cyano-2-methylbenzoic acid also extends to its incorporation into more complex scaffolds through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or heteroaryl groups at various positions on the benzene ring, further expanding the chemical space available for drug discovery. For example, researchers have utilized this compound to synthesize biaryl derivatives that mimic natural products known for their pharmacological activities.

In addition to its pharmaceutical applications, 3-Chloromethyl-4-cyano-2-methylbenzoic acid has found utility in materials science and chemical biology. Its ability to undergo selective functionalization makes it a valuable building block for designing probes and inhibitors for biochemical studies. For instance, it has been used in the synthesis of fluorescent probes that can track specific biological processes or bind to target proteins with high affinity.

The chemical properties of 3-Chloromethyl-4-cyano-2-methylbenzoic acid also make it suitable for industrial applications. Its reactivity allows for efficient transformations into other valuable chemicals used in agrochemicals, dyes, and polymers. The ability to modify its structure systematically enables chemists to tailor its properties for specific industrial needs.

In conclusion,3-Chloromethyl-4-cyano-2-methylbenzoic acid (CAS No. 1805038-67-8) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features enable diverse chemical transformations, making it an indispensable intermediate in synthetic chemistry. The growing body of research highlighting its biological activities underscores its importance as a lead compound for drug discovery efforts aimed at addressing global health challenges.